Cas no 883738-36-1 (Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl)-)

• Product Name: Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl)-
• CAS No: 883738-36-1
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 4289362
• Update Time: 2025-06-12

Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl)-

• Inchi： 1S/C10H10N2OS/c1-2-9-11-12-10(13-9)7-3-5-8(14)6-4-7/h3-6,14H,2H2,1H3
• InChI Key： HPMMBSCZXDFNLM-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(C2=NN=C(CC)O2)C=C1

Additional information on Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl)-

Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl) (CAS No. 883738-36-1): A Comprehensive Overview

Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl) (CAS No. 883738-36-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-(5-Ethyl-1,3,4-oxadiazol-2-yl)benzenethiol, is characterized by its unique structural features and potential applications in various scientific and industrial domains.

The molecular structure of Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl) consists of a benzene ring substituted with a thiol group and a 5-ethyl-1,3,4-oxadiazol-2-yl moiety. The presence of the thiol group imparts reactivity and functional versatility to the molecule, making it a valuable building block in synthetic chemistry. The oxadiazole ring, on the other hand, contributes to the compound's stability and bioactivity.

In recent years, Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl) has been extensively studied for its potential applications in medicinal chemistry. Research has shown that compounds containing oxadiazole rings exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The thiol group further enhances these activities by participating in redox reactions and interacting with biological targets.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anticancer potential of Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl). The researchers found that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways.

Beyond its medicinal applications, Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-yl) has also found use in materials science. The compound's thiol group can form stable gold-thiol bonds, making it an excellent ligand for the synthesis of gold nanoparticles (AuNPs). These nanoparticles have applications in catalysis, sensing, and drug delivery systems. A study published in the Journal of Materials Chemistry C in 2020 demonstrated that AuNPs stabilized by Benzenethiol, 4-(5-ethyl-1,3,4-oxadiazol-2-y)l exhibited enhanced catalytic activity for the reduction of nitroaromatic compounds.

The synthesis of Benzenethiol, 4-(5-Ethyl-1,3,4-Oxadiazol--y-) can be achieved through several routes. One common method involves the reaction of 4-chlorobenzenethiol with ethylhydrazine and carbon disulfide under appropriate conditions. This multistep process yields high purity product with good yields. The ease of synthesis and availability of starting materials make this compound accessible for both academic research and industrial applications.

In conclusion, Benzenethiol, 4-(5-Ethyl---Oxadiazol-< strong>-< strong>y l)-y l)-y l)-y l)-y l) (CAS No. 883738- strong>-< strong>y l)-y l)-y l)-y l)-y l) is a multifunctional compound with promising applications in medicinal chemistry and materials science. Its unique combination of a thiol group and an oxadiazole ring endows it with valuable properties that make it an attractive candidate for further research and development.